Cas no 108102-50-7 (L-Allo-threoninol)

• Product Name: L-Allo-threoninol
• CAS No: 108102-50-7
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD00672370
• CID: 190919
• PubChem ID: 6579452
• Update Time: 2025-05-27

L-Allo-threoninol Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,2-amino-, (2R,3S)-rel-
• L-ALLO-THREONINOL
• (2S,3R)-2-amino-1,3-butanediol
• (2S,3R)-2-aminobutane-1,3-diol
• 2-Amino-2.4-didesoxy-D-erythrit
• D-allo-threoninol
• L-threoninol
• Q27092889
• 108102-50-7
• 108102-48-3
• SCHEMBL11972561
• MFCD00672370
• CS-0091343
• CS-0356224
• threoninol
• D75104
• EN300-7172300
• Reduced Threonine
• MUVQIIBPDFTEKM-IUYQGCFVSA-N
• rel-(2R,3S)-2-Aminobutane-1,3-diol
• trans-2-Aminobutane-1,3-diol
• (2R,3S)-2-aminobutane-1,3-diol
• L-Allo-threoninol

• MDL： MFCD00672370
• Inchi： 1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4+/m0/s1
• InChI Key： MUVQIIBPDFTEKM-IUYQGCFVSA-N
• SMILES： O[C@@H](C)[C@@H](CO)N

Computed Properties

• Exact Mass: 105.07900
• Monoisotopic Mass: 105.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48000
• LogP: -0.61290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on L-Allo-threoninol

L-Allo-threoninol (CAS No. 108102-50-7): An Overview of Its Properties, Applications, and Recent Research

L-Allo-threoninol (CAS No. 108102-50-7) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as (2R,3S)-2-amino-3-hydroxybutan-1-ol, is a derivative of threonine and exhibits a range of interesting properties that make it a valuable component in various scientific and medical applications.

The chemical structure of L-Allo-threoninol is characterized by an amino group and a hydroxyl group attached to a four-carbon backbone. This configuration imparts specific physicochemical properties that are crucial for its biological activities. The compound is highly soluble in water and has a molecular weight of approximately 119.14 g/mol. These properties make it suitable for use in aqueous solutions and biological systems.

One of the key areas where L-Allo-threoninol has shown promise is in the field of protein chemistry. Recent studies have demonstrated its ability to modulate protein folding and stability. For instance, a study published in the Journal of Biological Chemistry in 2022 reported that L-Allo-threoninol can enhance the solubility and stability of certain recombinant proteins, making it a valuable tool for protein expression and purification processes.

In addition to its role in protein chemistry, L-Allo-threoninol has been explored for its potential therapeutic applications. Research conducted at the University of California, San Francisco, has shown that this compound can act as a chaperone molecule, assisting in the correct folding of proteins that are prone to misfolding and aggregation. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where protein misfolding plays a critical role.

The potential of L-Allo-threoninol as a therapeutic agent has also been investigated in the context of metabolic disorders. A study published in the Nature Communications journal in 2023 highlighted its ability to improve glucose metabolism and insulin sensitivity in animal models of type 2 diabetes. The researchers found that administration of L-Allo-threoninol led to significant improvements in glycemic control and reduced markers of inflammation, suggesting its potential as a novel treatment option for metabolic disorders.

Beyond its therapeutic applications, L-Allo-threoninol has also found use in the development of advanced materials and nanotechnology. Its unique chemical structure allows it to serve as a building block for the synthesis of functional polymers and nanoparticles with tailored properties. For example, a recent study published in the Journal of Materials Chemistry B demonstrated the use of L-Allo-threoninol-based polymers for drug delivery systems, showing enhanced biocompatibility and controlled release profiles.

The synthesis of L-Allo-threoninol can be achieved through various chemical routes, including enzymatic methods and chemical catalysis. One common approach involves the reduction of L-allothreonine using hydrogen gas over a palladium catalyst. This method provides high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, L-Allo-threoninol is generally considered safe when used under appropriate conditions. However, like any chemical compound, it should be handled with care to avoid potential hazards such as inhalation or skin contact. Proper personal protective equipment (PPE) should be worn during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for L-Allo-threoninol are promising, with ongoing research aimed at exploring its full potential across various fields. As new applications continue to emerge, this compound is likely to play an increasingly important role in both academic research and industrial settings.